N-(4-chlorobenzyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C18H21ClN4O/c1-13-4-9-17(22-21-13)23-10-2-3-15(12-23)18(24)20-11-14-5-7-16(19)8-6-14/h4-9,15H,2-3,10-12H2,1H3,(H,20,24)
• InChI Key: XVIBNEBGVCDDIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCCC(C2)C(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H21ClN4O
• Molecular Weight: 344.8 g/mol

Description

N-(4-chlorobenzyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide is a chemical compound that has been of significant interest to the scientific community due to its potential therapeutic applications. This compound is also commonly referred to as BCTC, which is an abbreviation for its full chemical name.

Scientific Research Applications

Synthesis and Characterization

• A scalable and facile synthetic process for a novel Rho kinase inhibitor with an unsymmetrical urea structure, which could be related to the structural class of N-(4-chlorobenzyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide, was developed for potential treatment of central nervous system disorders. The process affords high purity products suitable for further pharmaceutical development (Wei et al., 2016).

Molecular Interaction Studies

• Research on the molecular interactions of structurally similar antagonists with receptors suggests insights into the binding mechanisms, which could be relevant for understanding how N-(4-chlorobenzyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide interacts with biological targets. This knowledge is crucial for the design of receptor-specific drugs (Shim et al., 2002).

Potential Antipsychotic Agents

• Heterocyclic carboxamides, similar to the chemical structure of interest, were evaluated for their potential as antipsychotic agents, indicating the broad applicability of this chemical framework in developing new therapeutic options (Norman et al., 1996).

CGRP Receptor Inhibitor Development

• The development of a CGRP receptor antagonist showcases the potential of piperidine derivatives in treating conditions like migraines, demonstrating the therapeutic relevance of compounds within the same chemical family as N-(4-chlorobenzyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide (Cann et al., 2012).

Enantioselective Catalysis

• Studies on the use of piperazine derivatives in enantioselective catalysis highlight the versatility of these compounds in synthetic chemistry, suggesting potential applications in the synthesis of enantiomerically pure pharmaceuticals (Wang et al., 2006).

Anti-HIV-1 Activity

• Exploration of piperidine-4-yl-aminopyrimidines, including N-phenyl derivatives with broad potency against resistant mutant viruses, underscores the importance of this chemical scaffold in developing antiviral therapies. This research might indicate potential uses of N-(4-chlorobenzyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide in antiviral drug development (Tang et al., 2010).